1-(5-chloro-2-nitrobenzyl)-4-(2-fluorophenyl)piperazine

• IUPAC Name: 1-[(5-chloro-2-nitrophenyl)methyl]-4-(2-fluorophenyl)piperazine
• InChI: InChI=1S/C17H17ClFN3O2/c18-14-5-6-16(22(23)24)13(11-14)12-20-7-9-21(10-8-20)17-4-2-1-3-15(17)19/h1-6,11H,7-10,12H2
• InChI Key: GTWXEUDIFYNRTB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=C(C=CC(=C2)Cl)[N+](=O)[O-])C3=CC=CC=C3F
• Molecular Formula: C17H17ClFN3O2
• Molecular Weight: 349.8 g/mol

Description

1-(5-chloro-2-nitrobenzyl)-4-(2-fluorophenyl)piperazine, also known as CNB-101, is a chemical compound that has been studied for its potential therapeutic properties. This compound belongs to the class of piperazine derivatives and has been found to have a variety of pharmacological effects.

Mechanism of Action

The exact mechanism of action of 1-(5-chloro-2-nitrobenzyl)-4-(2-fluorophenyl)piperazine is not fully understood, but it is believed to involve the modulation of the sigma-1 receptor. This receptor is involved in the regulation of various neurotransmitters, including dopamine, serotonin, and glutamate. By modulating the activity of this receptor, 1-(5-chloro-2-nitrobenzyl)-4-(2-fluorophenyl)piperazine may have a variety of effects on the central nervous system.
Biochemical and Physiological Effects:
Studies have shown that 1-(5-chloro-2-nitrobenzyl)-4-(2-fluorophenyl)piperazine has a variety of biochemical and physiological effects. It has been found to increase the release of dopamine and serotonin in the brain, which may contribute to its potential therapeutic effects. Additionally, it has been found to have anti-inflammatory and neuroprotective properties.

Advantages and Limitations for Lab Experiments

One advantage of 1-(5-chloro-2-nitrobenzyl)-4-(2-fluorophenyl)piperazine is that it has a high affinity for the sigma-1 receptor, which makes it a useful tool for studying the role of this receptor in various physiological processes. However, one limitation is that it can be difficult to synthesize in large quantities, which may limit its use in some experiments.

Future Directions

There are several future directions for research on 1-(5-chloro-2-nitrobenzyl)-4-(2-fluorophenyl)piperazine. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Additionally, further studies are needed to fully understand the mechanism of action of 1-(5-chloro-2-nitrobenzyl)-4-(2-fluorophenyl)piperazine and its effects on various neurotransmitter systems. Finally, there is a need for more research on the safety and efficacy of 1-(5-chloro-2-nitrobenzyl)-4-(2-fluorophenyl)piperazine in humans, as most studies to date have been conducted in animal models.

Synthesis Methods

The synthesis of 1-(5-chloro-2-nitrobenzyl)-4-(2-fluorophenyl)piperazine involves the reaction of 5-chloro-2-nitrobenzyl chloride with 2-fluorophenylpiperazine in the presence of a base. This reaction results in the formation of 1-(5-chloro-2-nitrobenzyl)-4-(2-fluorophenyl)piperazine as a white solid.

Scientific Research Applications

1-(5-chloro-2-nitrobenzyl)-4-(2-fluorophenyl)piperazine has been studied for its potential use as a therapeutic agent in the treatment of various neurological disorders. It has been found to have a high affinity for the sigma-1 receptor, which is involved in a variety of physiological processes such as pain, cognition, and mood regulation.